6-Hydroxyspiro[2.5]octane-5-carbonitrile
Description
6-Hydroxyspiro[2.5]octane-5-carbonitrile is a bicyclic organic compound characterized by a spirocyclic framework, where two rings share a single atom (spiro carbon). Its structure comprises a hydroxyl group at position 6 and a nitrile moiety at position 5 (Figure 1). Its reactivity is influenced by the electron-withdrawing nitrile group and the hydroxyl group, which may participate in hydrogen bonding or further derivatization .
Properties
Molecular Formula |
C9H13NO |
|---|---|
Molecular Weight |
151.21 g/mol |
IUPAC Name |
6-hydroxyspiro[2.5]octane-7-carbonitrile |
InChI |
InChI=1S/C9H13NO/c10-6-7-5-9(3-4-9)2-1-8(7)11/h7-8,11H,1-5H2 |
InChI Key |
AFAPOPYHVDXZQZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(CC2)CC(C1O)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The spirocyclic nitrile family includes structurally analogous compounds with variations in substituents, ring heteroatoms, or functional groups. Below is a detailed comparison based on synthesis, physicochemical properties, and applications:
Structural Analogues
Physicochemical Properties
- Molecular Weight and Solubility: 6-Hydroxyspiro[2.5]octane-5-carbonitrile: Predicted molecular weight ~181.2 g/mol (based on C₉H₁₁NO₂). Polar due to -OH and -CN groups, likely soluble in polar aprotic solvents (e.g., DMF, DMSO). 2-Methoxy-2-phenyl-1-oxa-5-aza-spiro[2.5]octane-5-carbonitrile: Higher molecular weight (244.29 g/mol) due to phenyl and methoxy groups; reduced solubility in water compared to the target compound .
- Thermal Stability: The hydroxyl group in 6-Hydroxyspiro[2.5]octane-5-carbonitrile may reduce thermal stability compared to methoxy or alkyl-substituted analogues, which lack hydrogen-bonding donors .
Research Findings and Challenges
- Reactivity : The hydroxyl group in 6-Hydroxyspiro[2.5]octane-5-carbonitrile may complicate synthesis due to competing oxidation or side reactions, unlike methoxy or alkyl-substituted analogues .
- Scalability : Synthesis of spirocyclic nitriles often requires precise control of cyclization conditions to avoid ring-opening side reactions .
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